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An In-Depth Technical Guide to Henry's Law Constant for Helium in Water

This technical guide provides a comprehensive overview of Henry's law constant for helium in
water, designed for researchers, scientists, and professionals in drug development. It covers
the fundamental principles, presents quantitative data across a range of temperatures, details
experimental methodologies for its determination, and illustrates the experimental workflow.

Introduction to Henry's Law

Henry's law is a fundamental gas law that describes the solubility of a gas in a liquid. It states
that at a constant temperature, the amount of a given gas that dissolves in a given type and
volume of liquid is directly proportional to the partial pressure of that gas in equilibrium with that
liquid. The proportionality factor is known as the Henry's law constant (

ky kH

).

The law is commonly expressed by the formula:
P =ky - CP=kH-C

Where:

e Pis the partial pressure of the gas.
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is the Henry's law constant.

o C is the concentration of the dissolved gas.

The value of the Henry's law constant is specific to the gas, the solvent, and the temperature.
For helium in water, this constant is crucial for applications ranging from understanding gas
embolism in diving to the development of drug delivery systems involving gaseous carriers.

Quantitative Data for Henry's Law Constant of
Helium in Water

The solubility of helium in water, and consequently its Henry's law constant, exhibits a unique
temperature dependence. Unlike many other gases, the solubility of helium in water reaches a
minimum (and the Henry's law constant a maximum) at approximately 30 °C.[1][2] Below this
temperature, solubility increases as temperature decreases, and above it, solubility increases
with temperature.

The following table summarizes the Henry's law constant for helium in water at various
temperatures. The values have been calculated using the equation and constants provided in
the IUPAC-NIST Solubility Data Series. The equation is of the form:

INnx=A+B/T+CInT+DT

where x is the mole fraction of helium in water at a partial pressure of 1 atm, and T is the
temperature in Kelvin. The constants for helium in water are:

e A=-105.9768
e B =4259.62

e C=14.0094

e D=0

The Henry's law constant (

ky kH
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) in atm/mol fraction can then be calculated as

k; = 1/xkH=1/x

Henry's Law

Mole Fraction Constant (
Temperature (°C) Temperature (K) Solubility (x) at 1 K
H
atm

) (atm/mol fraction)

0 273.15 7.28 x 1076 137,362
10 283.15 7.05x10°% 141,844
20 293.15 6.99 x 10-6 143,061
25 298.15 7.00x 10-% 142,857
30 303.15 7.03x 1076 142,247
40 313.15 7.18 x 1076 139,276
50 323.15 7.41x10°% 134,953
60 333.15 7.71x10°6 129,702
70 343.15 8.05 x 1076 124,224
80 353.15 8.42x10°° 118,765

At 30 °C, a commonly cited value for the Henry's law constant for helium in water is
approximately 3.7 x 10=4 M/atm.[3][4][5][6][7]

Experimental Protocols for Determining Henry's
Law Constant

The experimental determination of Henry's law constant is crucial for validating theoretical
models and for applications where precise values are necessary. Several methods are
employed, with the most common being the static headspace and inert gas stripping
techniques.
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Static Headspace Method

The static headspace method is a widely used technique for determining the partitioning of a

volatile compound between a liquid and a gas phase.

Methodology:

Sample Preparation: A known volume of deionized water is placed into a series of gastight
vials.

Analyte Introduction: A known amount of helium gas is introduced into the vials. The vials are
then sealed to create a closed system with a liquid phase and a gas phase (the headspace).

Equilibration: The vials are placed in a thermostated agitator and are shaken at a constant
temperature for a predetermined time to allow the system to reach equilibrium. At
equilibrium, the partial pressure of helium in the headspace is proportional to its
concentration in the water.

Headspace Analysis: A gastight syringe is used to withdraw a sample of the headspace gas.

Quantification: The concentration of helium in the headspace sample is determined using a
gas chromatograph (GC) equipped with a suitable detector, such as a thermal conductivity
detector (TCD).

Calculation: By knowing the initial amount of helium, the volumes of the liquid and gas
phases, and the concentration of helium in the gas phase at equilibrium, the concentration in
the liquid phase can be calculated. The Henry's law constant is then determined using the
formula

ky = PICKH=P/C

Inert Gas Stripping (IGS) Method

The inert gas stripping method is a dynamic technique that involves purging a gas-saturated

liquid with an inert gas and measuring the rate of removal of the dissolved gas.
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Methodology:

» Saturation: A known volume of water is saturated with helium at a specific temperature and
partial pressure.

» Stripping: A continuous stream of an inert gas (e.g., nitrogen or argon) is bubbled through the
helium-saturated water at a constant flow rate.

o Off-Gas Analysis: The concentration of helium in the off-gas stream is continuously
monitored over time using a detector like a mass spectrometer or a gas chromatograph.

o Data Analysis: The concentration of helium in the off-gas will decrease exponentially over
time. The rate of this decrease is proportional to the Henry's law constant.

o Calculation: The Henry's law constant can be calculated from the decay curve of the helium
concentration in the off-gas, the flow rate of the stripping gas, and the volume of the liquid.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of
Henry's law constant using either the static headspace or inert gas stripping method.
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Caption: A generalized workflow for determining Henry's law constant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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